3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(2-propan-2-ylphenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H16ClNOS/c1-11(2)12-7-3-5-9-14(12)20-18(21)17-16(19)13-8-4-6-10-15(13)22-17/h3-11H,1-2H3,(H,20,21)
• InChI Key: ANPNUORBVRAVRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C18H16ClNOS
• Molecular Weight: 329.8 g/mol

Description

3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide, also known as AG-1478, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of quinazoline-based tyrosine kinase inhibitors and has been shown to selectively inhibit the activity of the epidermal growth factor receptor (EGFR) tyrosine kinase.

Mechanism of Action

3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide selectively inhibits EGFR tyrosine kinase activity by binding to the ATP-binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, which leads to the suppression of cell proliferation, survival, and migration. The inhibition of EGFR activity also leads to the activation of tumor suppressor genes, which further enhances the anti-cancer effects of 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide.
Biochemical and Physiological Effects
3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells by suppressing EGFR signaling pathways. The compound has also been shown to inhibit the growth and metastasis of cancer cells in animal models. In addition, 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide has been shown to enhance the sensitivity of cancer cells to other chemotherapeutic agents, making it a potential combination therapy for cancer treatment.

Advantages and Limitations for Lab Experiments

3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide is a highly selective inhibitor of EGFR tyrosine kinase, making it a valuable tool for studying the role of EGFR signaling pathways in cancer cells. The compound has been extensively studied in vitro and in vivo, and its anti-cancer effects have been well documented. However, 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide. One potential direction is to investigate the combination of 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide with other chemotherapeutic agents for cancer treatment. Another direction is to study the effects of 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide on other signaling pathways that are involved in cancer progression. Furthermore, the development of more potent and selective EGFR inhibitors based on the structure of 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide could lead to the discovery of new and effective cancer therapies.

Synthesis Methods

The synthesis of 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide involves the reaction of 2-amino-5-chlorobenzophenone with 2-isopropylphenylboronic acid in the presence of a palladium catalyst to form 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide. The reaction is carried out under an inert atmosphere and requires careful control of temperature and reaction time to obtain a high yield of the desired product.

Scientific Research Applications

3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. The compound has been shown to selectively inhibit the activity of EGFR tyrosine kinase, which is overexpressed in many types of cancer cells. Inhibition of EGFR activity leads to the suppression of downstream signaling pathways that promote cell proliferation, survival, and migration. 3-chloro-N-(2-isopropylphenyl)-1-benzothiophene-2-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.